Cas no 2027613-66-5 (N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide)

N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide is a fluorinated sulfonamide derivative characterized by its trifluoromethyl group and primary amine functionality. The compound’s structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The presence of the sulfonamide moiety contributes to its potential as a versatile intermediate for synthesizing biologically active molecules, such as enzyme inhibitors or receptor modulators. Its trifluoromethyl group may improve binding affinity and bioavailability. The compound’s reactivity allows for further functionalization, enabling tailored modifications for targeted research or industrial applications. Suitable for controlled synthetic processes, it requires handling under standard laboratory conditions.

N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide structure

2027613-66-5 structure

Product Name:N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide

CAS No:2027613-66-5

MF:C₆H₁₃F₃N₂O₂S

MW:234.239830732346

CID:5277298

Update Time:2025-05-27

N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide
- 2-Propanesulfonamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-
- Inchi： 1S/C6H13F3N2O2S/c1-4(2)14(12,13)11-5(3-10)6(7,8)9/h4-5,11H,3,10H2,1-2H3
- InChI Key： JSZQZZFWZRMPNB-UHFFFAOYSA-N
- SMILES： S(C(C)C)(NC(C(F)(F)F)CN)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 268
XLogP3: 0.4
Topological Polar Surface Area: 80.6

N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-694787-0.05g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	0.05g	$827.0	2025-03-12
Enamine	EN300-694787-0.1g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	0.1g	$867.0	2025-03-12
Enamine	EN300-694787-0.25g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	0.25g	$906.0	2025-03-12
Enamine	EN300-694787-0.5g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	0.5g	$946.0	2025-03-12
Enamine	EN300-694787-1.0g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	1.0g	$986.0	2025-03-12
Enamine	EN300-694787-2.5g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	2.5g	$1931.0	2025-03-12
Enamine	EN300-694787-5.0g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	5.0g	$2858.0	2025-03-12
Enamine	EN300-694787-10.0g	N-(3-amino-1,1,1-trifluoropropan-2-yl)propane-2-sulfonamide	2027613-66-5	95.0%	10.0g	$4236.0	2025-03-12